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Compound of Interest

Compound Name: 4-(Morpholinosulfonyl)aniline

Cat. No.: B1193929

Essential Safety and Handling Guide for 4-
(Morpholinosulfonyl)aniline

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Morpholinosulfonyl)aniline (CAS No. 21626-70-0), tailored for researchers, scientists, and
professionals in drug development. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical from acquisition to disposal.

Chemical Identifier:

e Name: 4-(Morpholinosulfonyl)aniline
e CAS Number: 21626-70-0

e Molecular Formula: C10H14N203S

Hazard Summary: Based on available safety data, 4-(Morpholinosulfonyl)aniline is
considered to have a strong corrosive effect on skin and mucous membranes and can cause
serious eye damage[1]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling 4-
(Morpholinosulfonyl)aniline. This selection is based on the potential hazards of the
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substance[1][2].

PPE Category Item Specification

Chemical-resistant gloves

(e.g., nitrile) should be worn.
Hand Protection Gloves Inspect for tears or holes

before use. Change gloves

frequently.

Chemical splash goggles are
Eye Protection Safety Goggles mandatory to protect against

dust particles and splashes[1].

A flame-retardant lab coat
) should be worn and fully
Body Protection Laboratory Coat )
fastened to protect skin and

clothing.

All handling of the solid
compound should be
conducted in a certified
_ _ _ chemical fume hood to avoid
Respiratory Protection Fume Hood/Respirator ) )

inhalation of dust. If a fume
hood is not available, a
NIOSH-approved respirator

should be used[2].

Operational Plan: Step-by-Step Handling

This section outlines the procedural steps for safely handling 4-(Morpholinosulfonyl)aniline in
a laboratory setting.

1. Preparation and Area Inspection:
e Ensure a certified chemical fume hood is in proper working order.

» Verify that an emergency eyewash station and safety shower are accessible.
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o Clear the workspace of any unnecessary equipment or chemicals.

o Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing
paper).

2. Weighing and Aliquoting:

o Perform all weighing and handling of the solid 4-(Morpholinosulfonyl)aniline inside a
chemical fume hood to minimize inhalation exposure.

e Use a disposable weighing paper or boat to avoid contamination of balances.

o Close the primary container tightly after use.

3. Dissolution and Reaction Setup:

e When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

« If the process requires heating, use a well-controlled heating mantle and monitor the reaction
closely.

o Ensure all glassware is properly clamped and secured.
4. Post-Experiment Cleanup:

» Decontaminate all surfaces that may have come into contact with the chemical using an
appropriate cleaning agent.

» Wash all glassware thoroughly.
 Remove and dispose of PPE as described in the disposal plan.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1].
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» Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops[1].

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention[1].

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention[1].

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using
an inert absorbent material. Collect the material in a sealed container for disposal.

Disposal Plan

All waste containing 4-(Morpholinosulfonyl)aniline must be treated as hazardous waste.

» Solid Waste: Collect all solid waste, including contaminated weighing paper, gloves, and
disposable lab coats, in a designated, labeled, and sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing the compound in a labeled, sealed, and
appropriate hazardous waste container. Do not mix with incompatible waste streams.

» Disposal Method: Dispose of all waste in accordance with federal, state, and local
environmental regulations. Contact your institution's environmental health and safety
department for specific guidance on disposal procedures.
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Workflow for Handling 4-(Morpholinosulfonyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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